Cas no 62247-01-2 (3-(2,4-Dichlorobenzoyl)pyridine)

• Product Name: 3-(2,4-Dichlorobenzoyl)pyridine
• CAS No: 62247-01-2
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 452617
• PubChem ID: 12318813
• Update Time: 2025-06-14

3-(2,4-Dichlorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,4-dichlorophenyl)-3-pyridinyl-
• (2,4-dichlorophenyl)-pyridin-3-ylmethanone
• CS-0260420
• EN300-75145
• Z802544724
• 3-(2,4-Dichlorobenzoyl)pyridine
• AKOS027445571
• 3-[(2,4-dichlorophenyl)carbonyl]pyridine
• 62247-01-2
• DTXSID20488200
• (2,4-Dichlorophenyl)(pyridin-3-yl)methanone
• CHEMBL4927191

• MDL： MFCD13152928
• Inchi： 1S/C12H7Cl2NO/c13-9-3-4-10(11(14)6-9)12(16)8-2-1-5-15-7-8/h1-7H
• InChI Key： PXZZSHUYULFXEM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C=NC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 250.99061
• Monoisotopic Mass: 250.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2,4-Dichlorobenzoyl)pyridine

Recent Advances in the Study of 3-(2,4-Dichlorobenzoyl)pyridine (CAS: 62247-01-2) in Chemical Biology and Pharmaceutical Research

3-(2,4-Dichlorobenzoyl)pyridine (CAS: 62247-01-2) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine core substituted with a 2,4-dichlorobenzoyl group, has been explored for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's ability to interact with various biological targets, such as enzymes and receptors, makes it a promising scaffold for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-(2,4-dichlorobenzoyl)pyridine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers employed molecular docking and dynamics simulations to reveal that the compound binds to the active site of bacterial DNA gyrase, disrupting its function and leading to bacterial cell death. These findings suggest that 3-(2,4-dichlorobenzoyl)pyridine could serve as a lead compound for developing novel antibiotics to combat drug-resistant infections.

In the field of oncology, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(2,4-dichlorobenzoyl)pyridine show promising antiproliferative activity against various cancer cell lines, particularly breast and lung cancer cells. The study highlighted that the dichlorobenzoyl moiety plays a crucial role in enhancing the compound's ability to induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT/mTOR cascade. These results underscore the potential of this chemical scaffold in designing targeted cancer therapies.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 3-(2,4-dichlorobenzoyl)pyridine. A 2023 patent (US20230183214A1) disclosed an improved synthetic route that increases yield and purity while reducing environmental impact. The new method employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

Looking forward, researchers are exploring the potential of 3-(2,4-dichlorobenzoyl)pyridine as a versatile building block for creating more complex molecular architectures. Its unique electronic properties and ability to participate in various chemical transformations make it particularly valuable for developing PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. Several pharmaceutical companies have included this compound in their screening libraries for identifying novel therapeutic agents.

In conclusion, 3-(2,4-dichlorobenzoyl)pyridine (CAS: 62247-01-2) represents a chemically interesting and biologically active compound with multiple potential applications in drug discovery. The recent studies discussed herein demonstrate its value across various therapeutic areas and highlight opportunities for further structural optimization and mechanism of action studies. As research continues, this compound may yield important insights for addressing current challenges in infectious diseases, cancer treatment, and other medical needs.